Cas no 687567-24-4 (3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product name: 3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687567-24-4
• MF: C₁₉H₁₄BrFN₂OS₂
• MW: 449.359664440155
• CID: 6010352
• PubChem ID: 2155491

3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 3-(4-bromophenyl)-2-((2-fluorobenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 3-(4-bromophenyl)-2-[[(2-fluorophenyl)methyl]thio]-6,7-dihydro-
• 687567-24-4
• F0579-0777
• 3-(4-bromophenyl)-2-{[(2-fluorophenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• EU-0055763
• 3-(4-bromophenyl)-2-[(2-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• AKOS024585178

• Inchi： 1S/C19H14BrFN2OS2/c20-13-5-7-14(8-6-13)23-18(24)17-16(9-10-25-17)22-19(23)26-11-12-3-1-2-4-15(12)21/h1-8H,9-11H2
• InChI Key： CQUGACXGKSZPMG-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2F)N(C2=CC=C(Br)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 447.97150g/mol
• Monoisotopic Mass: 447.97150g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 577.0±60.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Analysis of 3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687567-24-4)

In the rapidly evolving field of pharmaceutical and agrochemical research, the compound 3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687567-24-4) has garnered significant attention due to its unique structural properties and potential applications. This heterocyclic compound, featuring a thienopyrimidinone core, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework combines a bromophenyl group and a fluorophenylmethylsulfanyl moiety, which contribute to its distinct chemical behavior and reactivity.

The thieno[3,2-d]pyrimidin-4-one scaffold is a privileged structure in medicinal chemistry, often associated with diverse biological activities. Recent studies highlight its relevance in targeting enzymes and receptors involved in inflammatory and metabolic disorders. For instance, derivatives of this scaffold have shown promise as kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment. The incorporation of 4-bromophenyl and 2-fluorophenyl groups enhances the compound's lipophilicity and binding affinity, making it a candidate for further optimization in drug discovery pipelines.

From a synthetic chemistry perspective, CAS No. 687567-24-4 exemplifies the versatility of sulfur-containing heterocycles. The methylsulfanyl group, in particular, offers a reactive handle for further functionalization, enabling the development of analogs with tailored properties. Researchers are increasingly leveraging such modifications to address challenges like drug resistance and bioavailability, which are frequently searched topics in pharmaceutical forums and academic databases.

Environmental and sustainability considerations are also driving interest in this compound. The bromophenyl and fluorophenyl motifs are being studied for their biodegradability and eco-toxicological profiles, aligning with the growing demand for greener chemistry solutions. This aligns with trending searches on "sustainable agrochemicals" and "green synthesis," reflecting the industry's shift toward environmentally friendly practices.

In summary, 3-(4-bromophenyl)-2-{(2-fluorophenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a compelling case study at the intersection of synthetic innovation and applied science. Its multifaceted applications—from drug development to material science—underscore its value in contemporary research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about heterocyclic chemistry and molecular design.